Cas no 83472-52-0 (N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide)

• Product Name: N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide
• CAS No: 83472-52-0
• MF: C₁₄H₁₄N₂O₄S₂
• MW: 338.401960849762
• CID: 2190725
• Update Time: 2023-08-07

N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-3-nitro-4-(phenylthio)?benzenesulfonamide
• N,N-Dimethyl-3-nitro-4-phenylsulfanylbenzenesulfonamide

• Inchi： 1S/C14H14N2O4S2/c1-15(2)22(19,20)12-8-9-14(13(10-12)16(17)18)21-11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： SFXOANZONUTYSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])SC1C=CC=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• XLogP3: 3.2
• Topological Polar Surface Area: 117